Cas no 1418740-51-8 (2-Aminooxazole-5-carbonitrile)

2-Aminooxazole-5-carbonitrile is a heterocyclic compound featuring an oxazole core substituted with an amino group at the 2-position and a cyano group at the 5-position. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and functional materials. Its reactive amino and cyano functionalities enable diverse transformations, including cyclizations, condensations, and nucleophilic substitutions. The compound’s stability and compatibility with various reaction conditions make it valuable for constructing complex molecular architectures. Additionally, its high purity and well-defined reactivity profile ensure reproducibility in research and industrial applications. 2-Aminooxazole-5-carbonitrile is particularly useful in medicinal chemistry for designing biologically active scaffolds.

2-Aminooxazole-5-carbonitrile structure

Product Name:2-Aminooxazole-5-carbonitrile

CAS No:1418740-51-8

MF:C₄H₃N₃O

MW:109.086119890213

CID:5693255

PubChem ID:119086018

Update Time:2025-06-07

2-Aminooxazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1418740-51-8
- 2-amino-1,3-oxazole-5-carbonitrile
- EN300-4702457
- 2-Amino-5-oxazolecarbonitrile
- 2-Aminooxazole-5-carbonitrile
- 5-Oxazolecarbonitrile, 2-amino-
- Inchi： 1S/C4H3N3O/c5-1-3-2-7-4(6)8-3/h2H,(H2,6,7)
- InChI Key： UZXADFZKJKYCGF-UHFFFAOYSA-N
- SMILES： O1C(C#N)=CN=C1N

Computed Properties

Exact Mass: 109.027611728g/mol
Monoisotopic Mass: 109.027611728g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 75.8Å²

Experimental Properties

Density: 1.39±0.1 g/cm3(Predicted)
Boiling Point: 310.2±34.0 °C(Predicted)
pka: 2.07±0.10(Predicted)

2-Aminooxazole-5-carbonitrile Pricemore >>

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